Cas no 1049810-59-4 (N-(3-Methoxyphenyl)-N-(methylsulfonyl)alanine)

• Product Name: N-(3-Methoxyphenyl)-N-(methylsulfonyl)alanine
• CAS No: 1049810-59-4
• MF: C₁₁H₁₅NO₅S
• MW: 273.305502176285
• CID: 5049632
• Update Time: 2025-06-10

N-(3-Methoxyphenyl)-N-(methylsulfonyl)alanine Chemical and Physical Properties

Names and Identifiers

• N-(3-methoxyphenyl)-N-(methylsulfonyl)alanine
• 2-[N-(3-methoxyphenyl)methanesulfonamido]propanoic acid
• BBL008935
• SP4271
• STK826020
• H5522
• alanine, N-(3-methoxyphenyl)-N-(methylsulfonyl)-
• 2-(3-methoxy-N-methylsulfonylanilino)propanoic acid
• N-(3-Methoxyphenyl)-N-(methylsulfonyl)alanine

• Inchi： 1S/C11H15NO5S/c1-8(11(13)14)12(18(3,15)16)9-5-4-6-10(7-9)17-2/h4-8H,1-3H3,(H,13,14)
• InChI Key： ZVPWLNWYDDXLQR-UHFFFAOYSA-N
• SMILES： S(C)(N(C1C=CC=C(C=1)OC)C(C(=O)O)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 389
• XLogP3: 1
• Topological Polar Surface Area: 92.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(3-Methoxyphenyl)-N-(methylsulfonyl)alanine

N-(3-Methoxyphenyl)-N-(methylsulfonyl)alanine: A Comprehensive Overview

N-(3-Methoxyphenyl)-N-(methylsulfonyl)alanine (CAS No. 1049810-59-4) is a compound of significant interest in the fields of organic chemistry, pharmacology, and drug discovery. This molecule, characterized by its unique structure and functional groups, has garnered attention due to its potential applications in therapeutic development. The compound's name reflects its structural composition: the 3-methoxyphenyl group attached to an alanine backbone, which is further substituted with a methylsulfonyl group. This combination of functional groups endows the molecule with distinct chemical properties and biological activities.

Recent advancements in chemical synthesis have enabled the efficient production of N-(3-Methoxyphenyl)-N-(methylsulfonyl)alanine, making it more accessible for research purposes. The molecule's structure is particularly notable for its aromatic ring (the 3-methoxyphenyl group), which contributes to its stability and reactivity. The methylsulfonyl group, on the other hand, introduces sulfonamide functionality, which is known for its role in various biochemical processes and drug interactions.

One of the most promising aspects of N-(3-Methoxyphenyl)-N-(methylsulfonyl)alanine lies in its pharmacological properties. Studies have shown that this compound exhibits antioxidant activity, which is crucial in combating oxidative stress—a condition linked to numerous diseases, including cardiovascular disorders and neurodegenerative conditions. Furthermore, preliminary research suggests that the compound may possess anti-inflammatory properties, making it a potential candidate for treating inflammatory diseases such as arthritis.

The synthesis of N-(3-Methoxyphenyl)-N-(methylsulfonyl)alanine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the 3-methoxyphenyl derivative and its subsequent coupling with the methylsulfonyl group via amide bond formation. This process ensures high purity and structural integrity, which are essential for downstream applications.

From an application standpoint, N-(3-Methoxyphenyl)-N-(methylsulfonyl)alanine has shown potential in the development of novel therapeutic agents. Its ability to modulate cellular signaling pathways makes it a valuable tool in drug design. For instance, recent studies have explored its role in inhibiting enzymes associated with cancer progression, highlighting its potential as an anticancer agent.

In terms of toxicity and safety profiles, initial evaluations indicate that N-(3-Methoxyphenyl)-N-(methylsulfonyl)alanine exhibits low toxicity at therapeutic doses. However, further studies are required to fully understand its long-term effects and bioavailability. These findings underscore the importance of continued research into this compound's pharmacokinetics and pharmacodynamics.

The discovery and characterization of N-(3-Methoxyphenyl)-N-(methylsulfonyl)alanine represent a significant milestone in medicinal chemistry. Its unique combination of functional groups and promising biological activities position it as a leading candidate for future drug development efforts. As research progresses, it is anticipated that this compound will contribute to the advancement of treatments for a wide range of diseases.